Cas no 113100-79-1 (Benzoic acid,4-(bromomethyl)-, phenylmethyl ester)

• Product Name: Benzoic acid,4-(bromomethyl)-, phenylmethyl ester
• CAS No: 113100-79-1
• MF: C₁₅H₁₃BrO₂
• MW: 305.166523694992
• CID: 130048
• PubChem ID: 18543917
• Update Time: 2025-04-19

Benzoic acid,4-(bromomethyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(bromomethyl)-, phenylmethyl ester
• benzyl 4-(bromomethyl)benzoate
• benzyl 4-bromomethylbenzoate
• Benzyl p-bromomethylbenzoate
• 4-(BROMOMETHYL)BENZOIC ACID BENZYL ESTER
• benzyl-4-(bromomethyl)benzoate
• benzyl4-(bromomethyl)benzoate
• DTXSID80594957
• NNYOSNCCRWSYQF-UHFFFAOYSA-N
• 113100-79-1
• SCHEMBL6511919

• MDL： MFCD08236697
• Inchi： 1S/C15H13BrO2/c16-10-12-6-8-14(9-7-12)15(17)18-11-13-4-2-1-3-5-13/h1-9H,10-11H2
• InChI Key： NNYOSNCCRWSYQF-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(=O)OCC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 304.01000
• Monoisotopic Mass: 304.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 3.93850